Cas no 227750-61-0 (1-Butanol, 2-[[2-(2,6-dimethylphenoxy)ethyl]amino]-, hydrochloride)

• Product Name: 1-Butanol, 2-[[2-(2,6-dimethylphenoxy)ethyl]amino]-, hydrochloride
• CAS No: 227750-61-0
• MF: C₁₄H₂₄ClNO₂
• MW: 273.79886341095
• CID: 2836753
• PubChem ID: 10061864
• Update Time: 2025-04-21

1-Butanol, 2-[[2-(2,6-dimethylphenoxy)ethyl]amino]-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 2-[[2-(2,6-dimethylphenoxy)ethyl]amino]-, hydrochloride
• 227750-61-0
• DTXSID70435022
• SCHEMBL3397103

• Inchi： 1S/C14H23NO2.ClH/c1-4-13(10-16)15-8-9-17-14-11(2)6-5-7-12(14)3;/h5-7,13,15-16H,4,8-10H2,1-3H3;1H
• InChI Key： YTSAWQNDQOCANV-UHFFFAOYSA-N
• SMILES： Cl.O(C1C(C)=CC=CC=1C)CCNC(CO)CC

Computed Properties

• Exact Mass: 273.1495567Da
• Monoisotopic Mass: 273.1495567Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 189
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5Ų